![molecular formula C18H21NO3S B2980755 2-(4-Methoxyphenyl)-1-tosylpyrrolidine CAS No. 298689-85-7](/img/structure/B2980755.png)
2-(4-Methoxyphenyl)-1-tosylpyrrolidine
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Overview
Description
“2-(4-Methoxyphenyl)-1-tosylpyrrolidine” is a complex organic compound. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a tosyl group, which is a sulfur-containing group derived from toluenesulfonic acid .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through cyclization reactions. For example, 2-(4-methoxyphenyl)benzo[d]thiazole was synthesized by cyclizing 2-aminothiophenol and 4-methoxybenzaldehyde under microwave irradiation and solvent-free conditions .Molecular Structure Analysis
The molecular structure of “this compound” would likely be determined using techniques such as Fourier Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR), and X-ray crystallography .Scientific Research Applications
Corrosion Inhibition
- Corrosion Inhibition in Steel: A related compound, 2-amino-4-(4-methoxyphenyl)-6-phenylnicotinonitrile, has demonstrated significant inhibition effects on N80 steel corrosion in HCl, suggesting potential applications for 2-(4-Methoxyphenyl)-1-tosylpyrrolidine in corrosion prevention (Ansari, Quraishi, & Singh, 2015).
Photophysics
- Intramolecular Charge Transfer Studies: Photophysical properties, including intramolecular charge transfer (ICT) and excited state intramolecular proton transfer (ESIPT), were studied in derivatives such as 2-(4'-amino-2'-methoxyphenyl)-1H-imidazo-[4,5-c]pyridine, which can inform the photophysical behavior of this compound (Behera, Karak, & Krishnamoorthy, 2015).
Mechanochemical Synthesis
- Mechanochemical Synthesis of Complexes: The compound 1-(4-methoxyphenyl)-4-(2-(1-(pyridin-2-yl)ethylidene)hydrazinyl)-1H-pyrrole-3-carbonitrile was synthesized using a mechanochemical technique, suggesting potential methods for synthesizing related compounds like this compound (Zaky & Fekri, 2018).
Crystal Structure Analysis
- Crystal Structure and Conformation Studies: The crystal structure and molecular conformation of a related compound, 4-Hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one, were studied, providing insights into potential structural and conformational properties of this compound (Mohammat et al., 2008).
Medicinal Chemistry
- Development of Antiarrhythmic and Antihypertensive Drugs: In the field of medicinal chemistry, derivatives such as 1-substituted pyrrolidin-2-one and pyrrolidine with 3-(4-arylpiperazin-1-yl)propyl moieties showed promising antiarrhythmic and antihypertensive activities, indicating potential pharmaceutical applications for this compound (Malawska et al., 2002).
Properties
IUPAC Name |
2-(4-methoxyphenyl)-1-(4-methylphenyl)sulfonylpyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S/c1-14-5-11-17(12-6-14)23(20,21)19-13-3-4-18(19)15-7-9-16(22-2)10-8-15/h5-12,18H,3-4,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRIYSYFYGSZQNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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